Cas no 4438-27-1 (9-azabicyclo3.3.1non-2-ene)

• Product Name: 9-azabicyclo3.3.1non-2-ene
• CAS No: 4438-27-1
• MF: C₈H₁₃N
• MW: 123.195522069931
• MDL: MFCD19218128
• CID: 2358751
• PubChem ID: 21482089
• Update Time: 2025-06-22

9-azabicyclo3.3.1non-2-ene Chemical and Physical Properties

Names and Identifiers

• granatenine
• 9-Azabicyclo[3.3.1]non-2-ene
• 9-azabicyclo3.3.1non-2-ene

• MDL： MFCD19218128
• Inchi： 1S/C8H13N/c1-3-7-5-2-6-8(4-1)9-7/h1,3,7-9H,2,4-6H2
• InChI Key： ODYAYVUDAZHKHK-UHFFFAOYSA-N
• SMILES： N1C2C=CCC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 1.4
• Topological Polar Surface Area: 12

Additional information on 9-azabicyclo3.3.1non-2-ene

9-Azabicyclo[3.3.1]non-2-ene: A Comprehensive Overview

The compound with CAS No 4438-27-1, commonly referred to as 9-azabicyclo[3.3.1]non-2-ene, is a bicyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which consists of a nine-membered ring system with a nitrogen atom at the ninth position and a double bond at the second position of the bicyclo framework.

9-Azabicyclo[3.3.1]non-2-ene has been extensively studied for its potential applications in drug design and development. Recent research has highlighted its role as a building block for the synthesis of bioactive molecules, particularly in the development of peptide mimetics and enzyme inhibitors. The compound's rigid bicyclic structure provides an ideal scaffold for modulating molecular interactions, making it a valuable tool in medicinal chemistry.

One of the most notable advancements in the study of 9-azabicyclo[3.3.1]non-2-ene involves its use in the creation of macrocyclic compounds with potential therapeutic applications. Scientists have successfully employed this compound as a precursor for synthesizing macrocycles that exhibit potent inhibitory activity against various enzymes, including proteases and kinases.

Moreover, 9-Azabicyclo[3.3.1]non-2-ene has been utilized in the development of peptidomimetic agents that mimic the structure and function of natural peptides. These agents have shown promise in targeting specific receptors and pathways, offering new avenues for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of 9-Azabicyclo[3.3.1]non-2-ene has also been optimized in recent years, with researchers developing more efficient and scalable methods for its production. These advancements have significantly reduced the cost and complexity associated with its synthesis, making it more accessible for large-scale applications.

In addition to its role in drug development, 9-Azabicyclo[3.3.1]non-2-ene has found applications in materials science, particularly in the design of novel polymers and materials with tailored properties.

Recent studies have also explored the use of 9-Azabicyclo[3.3.1]non-2-ene in click chemistry reactions, where it serves as a versatile building block for constructing complex molecular architectures.

In conclusion, 9-Azabicyclo[3.3.1]non-2-ene (CAS No 4438-27-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines.